Cas no 27259-95-6 (spiro[3.3]heptane-2,6-diamine dihydrochloride)

• Product Name: spiro[3.3]heptane-2,6-diamine dihydrochloride
• CAS No: 27259-95-6
• MF: C₇H₁₆Cl₂N₂
• MW: 199.121339797974
• MDL: MFCD11099887
• CID: 5011909
• PubChem ID: 43810934
• Update Time: 2026-02-27

spiro[3.3]heptane-2,6-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-aminospiro[3.3]hept-2-ylamine dihydrochloride
• spiro[3.3]heptane-2,6-diamine dihydrochloride
• NE58310
• spiro[3.3]heptane-2,6-diamine;dihydrochloride

• MDL： MFCD11099887
• Inchi： 1S/C7H14N2.2ClH/c8-5-1-7(2-5)3-6(9)4-7;;/h5-6H,1-4,8-9H2;2*1H
• InChI Key： LEEAKLAUQJIGMJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC1CC2(CC(C2)N)C1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 101
• Topological Polar Surface Area: 52

spiro[3.3]heptane-2,6-diamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on spiro[3.3]heptane-2,6-diamine dihydrochloride

Introduction to 6-Aminospiro[3.3]hept-2-ylamine dihydrochloride (CAS No. 27259-95-6)

6-Aminospiro[3.3]hept-2-ylamine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 27259-95-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic amine derivative has garnered attention due to its unique structural framework and potential applications in medicinal chemistry. The spirocyclic core, consisting of a nitrogen-containing heterocycle linked to a heptane backbone, presents a versatile scaffold for further functionalization, making it a valuable building block in the design of novel bioactive molecules.

The dihydrochloride salt form of this compound enhances its solubility in aqueous media, which is a critical factor for pharmaceutical applications, particularly in drug formulation and delivery systems. This property facilitates its use in various biochemical assays and preclinical studies, where solubility can significantly influence the efficacy and bioavailability of a drug candidate.

In recent years, there has been growing interest in spirocyclic compounds due to their unique conformational rigidity and potential for binding to biological targets with high specificity. The nitrogen atoms in the spirocyclic structure of 6-Aminospiro[3.3]hept-2-ylamine dihydrochloride provide multiple sites for hydrogen bonding and coordination interactions, which can be exploited to enhance binding affinity in drug design. This has led to several studies exploring its utility as a scaffold for developing small-molecule inhibitors and modulators of enzyme activity.

One of the most compelling aspects of this compound is its potential role in the development of treatments for neurological and inflammatory disorders. The spirocyclic architecture mimics natural product scaffolds that have been shown to interact with central nervous system (CNS) receptors and ion channels. Preliminary computational studies suggest that 6-Aminospiro[3.3]hept-2-ylamine dihydrochloride may exhibit inhibitory activity against certain kinases and phosphodiesterases, which are implicated in various pathological conditions. These findings have prompted further investigation into its pharmacological profile.

Recent advances in synthetic chemistry have enabled more efficient and scalable production methods for 6-Aminospiro[3.3]hept-2-ylamine dihydrochloride, making it more accessible for research purposes. The development of novel catalytic methods for constructing the spirocyclic core has reduced reaction times and improved yields, allowing for larger-scale preparations needed for preclinical testing. Additionally, green chemistry principles have been incorporated into synthetic routes, minimizing waste and hazardous byproducts, which aligns with the growing emphasis on sustainable pharmaceutical manufacturing.

The compound's structural features also make it an attractive candidate for material science applications beyond traditional pharmaceuticals. Its rigid spirocyclic core can serve as a template for designing liquid crystals or supramolecular assemblies with specific optical or electronic properties. Such materials could find applications in display technologies or as components in advanced sensors.

In conclusion, 6-Aminospiro[3.3]hept-2-ylamine dihydrochloride (CAS No. 27259-95-6) represents a promising compound with diverse potential applications in pharmaceuticals and materials science. Its unique structural features, coupled with recent advancements in synthetic methodologies, position it as a valuable tool for researchers exploring new therapeutic agents and functional materials. As further studies continue to elucidate its biological activity and chemical properties, this compound is likely to play an increasingly important role in scientific innovation.